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Compound Name: Coal tar

CAS No.: 8007-45-2

Cat. No.: B1181347

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of widely-used analytical methods for the

quantification of Polycyclic Aromatic Hydrocarbons (PAHs) in coal tar. The selection of an

appropriate method is critical for accurate risk assessment, environmental monitoring, and the

development of remediation strategies. This document outlines the performance of common

extraction and determinative techniques, supported by experimental data, to inform

methodology selection.

Comparison of Analytical Techniques
The quantification of PAHs in a complex matrix like coal tar involves two primary stages:

extraction of the analytes from the sample matrix and subsequent instrumental analysis. The

choice of method at each stage significantly impacts the accuracy, precision, sensitivity, and

throughput of the analysis.
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The goal of the extraction step is to efficiently transfer the PAHs from the solid or semi-solid

coal tar matrix into a liquid solvent with minimal co-extraction of interfering substances.

Soxhlet Extraction (EPA Method 3540C): This is a classical and widely referenced technique

that uses a continuous reflux of solvent to extract the analytes. It is generally considered a

robust and exhaustive extraction method.

Ultrasonic Extraction (EPA Method 3550C): This method employs ultrasonic energy to

disrupt the sample matrix and enhance the solvent extraction efficiency. It is significantly

faster than Soxhlet extraction and requires less solvent.

Accelerated Solvent Extraction (ASE): This technique uses elevated temperatures and

pressures to increase the efficiency and speed of the extraction process. ASE can

significantly reduce extraction times and solvent consumption compared to traditional

methods. Studies have shown that ASE can yield recoveries two times higher than Soxhlet

extraction for PAHs from solid matrices, with a relative standard deviation of less than 10%.

[1]

Analytical Determination Methods
Following extraction, the PAHs in the solvent are separated, identified, and quantified using

chromatographic techniques coupled with sensitive detectors.

Gas Chromatography-Mass Spectrometry (GC-MS) (EPA Method 8270D): GC-MS is a

powerful technique that separates volatile and semi-volatile compounds based on their

boiling points and then detects them based on their mass-to-charge ratio. This provides a

high degree of selectivity and sensitivity, making it a gold standard for PAH analysis.[2] GC-

MS generally offers lower detection limits by an order of magnitude or more compared to

HPLC-FLD.[3]

High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD)

(NIOSH Method 5506): HPLC separates compounds based on their affinity for a stationary

phase. Fluorescence detection is highly sensitive and selective for fluorescent compounds

like PAHs. While GC-MS may have lower detection limits for many PAHs, HPLC-FLD can be

more effective for the analysis of higher-molecular-weight PAHs and can offer shorter

analysis times in some cases.[3][4]
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Data Presentation
The following tables summarize the performance of the compared analytical methods for the

quantification of the 16 EPA priority PAHs.

Table 1: Comparison of Extraction Method Performance for PAHs in Coal Tar

Extraction
Method

Principle Advantages Disadvantages
Typical
Recovery
Efficiency

Soxhlet

Extraction (EPA

3540C)

Continuous

solvent reflux

Exhaustive

extraction, well-

established

method

Time-consuming

(16-24 hours),

large solvent

volume

High, often

considered the

benchmark

Ultrasonic

Extraction (EPA

3550C)

Ultrasonic

disruption of

matrix

Fast (e.g., three

2-minute cycles),

less solvent

May be less

efficient for some

matrices

Good, but can be

matrix-

dependent

Accelerated

Solvent

Extraction (ASE)

Elevated

temperature and

pressure

Very fast

(minutes), low

solvent use, high

efficiency

Higher initial

instrument cost

Excellent, often

higher than

Soxhlet

Table 2: Comparison of Analytical Determination Method Performance for PAHs
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Analytical
Method

Principle Advantages Disadvantages
Typical Limit
of Detection
(LOD)

GC-MS (EPA

8270D)

Separation by

boiling point,

detection by

mass

High sensitivity

and selectivity,

definitive

identification

Longer run times

for high

molecular weight

PAHs

Low (pg to low

ng range)

HPLC-FLD

(NIOSH 5506)

Separation by

polarity,

fluorescence

detection

Excellent for high

molecular weight

PAHs, faster

separation

Not all PAHs are

fluorescent,

potential for co-

elution

Very low for

fluorescent PAHs

(low pg to ng

range)

Experimental Protocols
Detailed methodologies for the key extraction and analytical methods are provided below.

These are based on standard methods from the U.S. Environmental Protection Agency (EPA)

and the National Institute for Occupational Safety and Health (NIOSH).

Soxhlet Extraction (Based on EPA Method 3540C)[5][6]
[7][8]

Sample Preparation: A 10 g solid sample is mixed with anhydrous sodium sulfate to create a

free-flowing powder.

Extraction: The mixture is placed in a thimble within a Soxhlet extractor. Approximately 300

mL of an appropriate solvent (e.g., hexane/acetone 1:1) is added to a round-bottom flask.

The sample is extracted for 16-24 hours at a rate of 4-6 cycles per hour.

Concentration: After extraction, the solvent is concentrated using a Kuderna-Danish

apparatus to a final volume of 1-5 mL.

Ultrasonic Extraction (Based on EPA Method 3550C)[9]
[10][11][12]

Sample Preparation: A 30 g sample is mixed with anhydrous sodium sulfate.
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Extraction: 100 mL of extraction solvent is added. The sample is subjected to ultrasonic

extraction for a specified period (e.g., 3 minutes). The process is repeated two more times

with fresh solvent.

Separation: The extract is separated from the solid material by centrifugation or filtration. The

three extracts are combined.

Concentration: The combined extract is concentrated to a final volume suitable for analysis.

Gas Chromatography-Mass Spectrometry (Based on
EPA Method 8270D)[13][14]

Instrument Setup: A gas chromatograph is equipped with a capillary column suitable for PAH

analysis (e.g., a 5% phenyl-methylpolysiloxane column). The GC is interfaced with a mass

spectrometer.

Calibration: The instrument is calibrated using a five-point calibration curve with standards

containing the target PAHs and internal standards.

Analysis: A 1-2 µL aliquot of the sample extract is injected into the GC. The oven

temperature is programmed to separate the PAHs. The MS is operated in either full scan or

selected ion monitoring (SIM) mode for detection and quantification.

High-Performance Liquid Chromatography with
Fluorescence Detection (Based on NIOSH Method 5506)
[15][16][17]

Instrument Setup: An HPLC system is equipped with a C18 reversed-phase column and a

fluorescence detector.

Mobile Phase: A gradient of acetonitrile and water is typically used for the separation.

Calibration: The system is calibrated with standards of the target PAHs.

Analysis: An aliquot of the sample extract is injected into the HPLC. The fluorescence

detector is programmed with appropriate excitation and emission wavelengths for each PAH
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as it elutes from the column.
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Click to download full resolution via product page

Caption: General workflow for the analysis of PAHs in coal tar samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1181347?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

